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Cat. No.: B042359
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Executive Summary

2-Chloro-5-aminophenol (IUPAC: 5-Amino-2-chlorophenol) is a disubstituted benzene
derivative characterized by the presence of a phenolic hydroxyl group at position 1, a chlorine
atom at position 2, and an amine group at position 5.[1][2][3][4][5][6][7][8] With a molecular
weight of 143.57 g/mol , it serves as a critical scaffold in the synthesis of agrochemicals (e.g.,
Fluazuron) and pharmaceutical agents (e.g., antimalarial quinolones).[9] This guide details its
physicochemical properties, validated synthesis protocols, and analytical quality control
measures for research and development applications.

Physicochemical Characterization

Understanding the molecular properties of 2-Chloro-5-aminophenol is essential for predicting
its behavior in biological systems and formulation stability. The ortho-chlorine substituent
introduces steric bulk and electron-withdrawing effects that modulate the acidity of the phenol
and the nucleophilicity of the amine.
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Table 1: Key Physicochemical Data

Property Value Context for Researchers
Fragment-based drug design
Molecular Weight 143.57 g/mol (FBDD) compliant (<300 Da).

[°]

Molecular Formula

ngcontent-ng-c176312016=""
_nghost-ng-c3009799073=""

class="inline ng-star-inserted">

Monoisotopic Mass: 143.01
Da.[9]

Primary identifier for

CAS Number 6358-06-1
procurement.[1][6][10][11]
] ] High crystallinity; indicates
Melting Point 158 — 160 °C ] )
stable solid-state packing.[9]
Slightly more acidic than
pKa (Predicted) ~8.55 (Phenol) phenol (pKa 10) due to CI-
electron withdrawal.[9]
Moderate lipophilicity;
LogP 1.8 favorable for membrane
permeability.[9]
Poorly soluble in water;
Solubility DMSO, Methanol, Ethanol requires co-solvents for
aqueous assays.[9]
) Light-sensitive; oxidation leads
Appearance Gray to Beige Powder

to darkening.[9]

Synthetic Pathways

The synthesis of 2-Chloro-5-aminophenol predominantly relies on the reduction of its nitro-

precursor, 2-chloro-5-nitrophenol.[5][12] Below are two validated protocols: a chemical

reduction (Béchamp type) suitable for laboratory scale, and a catalytic hydrogenation suitable

for pharmaceutical purity.
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Protocol A: Iron-Mediated Reduction (Laboratory Scale)

Best for small-scale synthesis where high-pressure equipment is unavailable.

e Reagents: 2-Chloro-5-nitrophenol (1.0 eq), Iron powder (5.0 eq), Ammonium Chloride (5.0
eq), Ethanol/Water (1:1 v/v).[9]

e Procedure:
o Suspend 2-chloro-5-nitrophenol in the EtOH/Water mixture.
o Add Iron powder and

[8][9]

o Heat to reflux (

) for 2—4 hours. Monitor by TLC (disappearance of yellow nitro spot).[9]

o Workup: Hot filtration through Celite to remove iron oxides.[9] Concentrate filtrate.[7][8][9]

o Purification: Recrystallize from ethanol or flash chromatography (Hexane/EtOAc).

Protocol B: Catalytic Hydrogenation (Pharma Grade)

Best for high-purity requirements to avoid metal residues.[9]
e Reagents: 2-Chloro-5-nitrophenol, 5% Pt/C (catalytic amount), Ethyl Acetate.[8][9]
» Procedure:

o Dissolve substrate in Ethyl Acetate.[8][9]

o Add catalyst under inert atmosphere (
).[9]
o Pressurize with Hydrogen gas (

) to 30 psi.[8][9]
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o Agitate at room temperature for 4 hours.

o Workup: Filter through Celite; evaporate solvent. Yields are typically >95%.[8][9]

Visualization: Synthetic Logic Flow

The following diagram illustrates the transformation logic and critical decision points in
synthesis.

Route A: Fe / NH4CI
(Chemoselective, Low Cost)

2-Chloro-5-nitrophenol
(Starting Material)

. 2-Chloro-5-aminophenol Purification:
Sl RetEimn (] (Target) Recrystallization (EtOH)
Route B: H2/ Pt-C
(Clean Profile, High Yield)

Click to download full resolution via product page

Figure 1: Synthetic decision tree comparing chemical reduction vs. catalytic hydrogenation
routes.

Analytical Quality Control (HPLC)

Due to the existence of positional isomers (e.g., 4-chloro-3-aminophenol), rigorous analytical
separation is required.[9] A reversed-phase HPLC method is recommended.[9]

Method Parameters:
e Column: C18 (e.g., 150 mm x 4.6 mm, 5 um).[9][13]

o Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (85:15 v/v).[9] Acidic pH ensures
protonation of the amine, improving peak shape.[9]

e Flow Rate: 1.0 mL/min.[9][13][14]

e Detection: UV at 285 nm (near absorption maximum).[9]
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e Retention Logic: The chloro-substituent increases retention time relative to unsubstituted
aminophenol due to hydrophobicity.[9]
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Figure 2: Quality Control workflow for purity assessment.

Applications in Drug Discovery

2-Chloro-5-aminophenol is more than a building block; it is a "privileged scaffold” in medicinal
chemistry.

e Fluazuron Synthesis: It reacts with 2,6-difluorobenzoyl isocyanate to form the urea linkage in
Fluazuron, a chitin synthesis inhibitor used in veterinary medicine.[9]

» Bioisosterism: The 2-chloro-phenol motif can mimic catechol or salicylic acid moieties while
preventing metabolic glucuronidation at the blocked ortho-position.[9]
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e Antimalarials: Used in the synthesis of quinolones where the chlorine atom enhances
lipophilicity and metabolic stability against oxidative deamination.[9]

Safety and Handling

o Hazards: Classified as an Irritant (Skin/Eye) and Harmful if swallowed (Acute Tox. 4).[9]

o Storage: Store under inert gas (Nitrogen/Argon) at 2—8°C. The amine group is susceptible to
oxidation, turning the powder dark brown upon air exposure.[9]

o PPE: Nitrile gloves, safety goggles, and particulate respirator (N95) are mandatory during
weighing and synthesis.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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